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Compound of Interest

Compound Name: JNJ-39729209

Cat. No.: B15497206

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
JNJ-39729209 is a potent and selective antagonist of the Transient Receptor Potential Vanilloid

1 (TRPV1) receptor.[1] Accurate preparation of stock solutions is critical for ensuring the

reliability and reproducibility of experimental results. This document provides a detailed

protocol for the preparation, storage, and handling of JNJ-39729209 stock solutions for

research purposes.

Materials and Equipment
JNJ-39729209 solid powder (purity >98%)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Pipettes and sterile pipette tips

Quantitative Data Summary
The following table summarizes the key quantitative information for JNJ-39729209.

Parameter Value Source

Molecular Weight 455.28 g/mol [2]

Appearance Solid powder [2]

Solubility Soluble in DMSO [2]

Purity >98% [2]

Experimental Protocols
1. Preparation of a 10 mM JNJ-39729209 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many in vitro assays.

a. Calculating the Required Mass and Volume:

To prepare a desired volume of a 10 mM stock solution, use the following formula:

Mass (mg) = 10 mM * Volume (L) * 455.28 g/mol

The table below provides pre-calculated volumes of DMSO needed for specific masses of JNJ-
39729209 to achieve various common concentrations.[2]
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Desired Concentration Mass of JNJ-39729209 Volume of DMSO to Add

1 mM 1 mg 2.20 mL

5 mM 1 mg 0.44 mL

10 mM 1 mg 0.22 mL

1 mM 5 mg 10.98 mL

5 mM 5 mg 2.20 mL

10 mM 5 mg 1.10 mL

1 mM 10 mg 21.96 mL

5 mM 10 mg 4.39 mL

10 mM 10 mg 2.20 mL

b. Step-by-Step Procedure:

Equilibrate the vial of solid JNJ-39729209 to room temperature before opening to prevent

moisture condensation.

Weigh the desired amount of JNJ-39729209 powder using a calibrated analytical balance in

a fume hood.

Transfer the powder to a sterile microcentrifuge tube or vial.

Add the calculated volume of anhydrous DMSO to the tube containing the JNJ-39729209
powder.

Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Visually

inspect the solution to ensure there are no undissolved particles.

2. Storage and Stability

Proper storage is crucial to maintain the stability and activity of the JNJ-39729209 stock

solution.
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Short-term storage (days to weeks): Store the stock solution at 0 - 4°C.[2]

Long-term storage (months): For extended storage, aliquot the stock solution into smaller,

single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C.[2]

The solid form of JNJ-39729209 should be stored in a dry, dark environment.[2] For short-term

storage (days to weeks), 0 - 4°C is suitable, while long-term storage (months to years) requires

-20°C.[2]
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Preparation Workflow

Storage Protocol

Start: Equilibrate JNJ-39729209 Powder
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Add Anhydrous DMSO

Vortex to Dissolve

Visually Inspect for Complete Dissolution
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Caption: Workflow for preparing and storing JNJ-39729209 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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